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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the fundamental chemical properties,
synthesis, and safety considerations of 2,3-dibromopropene. The information is intended to
support research and development activities, particularly in the fields of organic synthesis and
medicinal chemistry.

Core Chemical Properties

2,3-Dibromopropene, with the chemical formula CsHa4Br2, is a halogenated alkene that serves
as a versatile intermediate in various chemical syntheses.[1][2] At room temperature, it exists
as a colorless to a slightly yellow liquid and is characterized by a pungent odor.[2] Due to the
presence of two bromine atoms, the molecule exhibits significant polarity, which influences its
solubility and reactivity.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2,3-
dibromopropene.
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Property Value Source(s)
Molecular Formula C3HaBr2 [1103114]
Molecular Weight 199.87 g/mol [1103114]
Density 2.045 g/mL at 25 °C [5][6]
1.934 g/mL at 25 °C [7]

2.1300 g/mL [3]

Boiling Point 131-132 °C [2]
42-44 °C at 17 mmHg [51[7]

141 °C

Melting Point -32°C [2]
-54.00 °C [1]

Refractive Index n20/D 1.544 [51[7]
Flash Point 81°C [3]
Vapor Pressure 7.58 mmHg [4][8]

Sparingly soluble in water.

Soluble in organic solvents

Solubility [1][2]
such as ethanol, acetone,
chloroform, and ether.

CAS Number 513-31-5 [11[2117]

Synthesis and Reactivity

2,3-Dibromopropene is primarily synthesized through the bromination of propene or related

allylic compounds.[2] One common laboratory-scale synthesis involves the reaction of 1,2,3-

tribromopropane with a base like potassium or sodium hydroxide.[9]

While detailed, step-by-step experimental protocols for the synthesis of 2,3-dibromopropene

are not readily available in the public domain, a general reaction scheme is presented below.
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The process typically involves the dehydrobromination of 1,2,3-tribromopropane.

1,2,3-Tribromopropane | Ejimination Reaction | e

\>
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Click to download full resolution via product page

A generalized synthesis pathway for 2,3-Dibromopropene.

The reactivity of 2,3-dibromopropene is characterized by the presence of both a double bond
and two bromine substituents, making it a useful building block in organic synthesis.[2] It can
undergo addition reactions at the double bond and substitution reactions at the carbon atoms
bearing the bromine atoms.

Applications in Synthesis

2,3-Dibromopropene serves as a key intermediate in the synthesis of a variety of organic
compounds.[2] It has been utilized in the preparation of flame retardants, pharmaceuticals, and
agricultural chemicals.[2] Notably, it has been used in the synthesis of N-(Boc)-L-(2-
Bromoallyl)-glycine, a versatile intermediate for creating optically active unnatural amino acids.
[7] It has also been employed in studies investigating the mutagenicity of halogenated
hydrocarbons.[7][10]

Safety and Handling

2,3-Dibromopropene is a combustible liquid and should be handled with appropriate safety
precautions.[11][12] It is considered harmful if swallowed or inhaled and causes serious eye
damage.[11][13] It is also irritating to the skin and respiratory system.[11][12]

Handling Recommendations:

o Work in a well-ventilated area, preferably a fume hood.[12]
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o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[13]

o Keep away from heat, sparks, and open flames.[11][12]

» Store in a cool, dry, and well-ventilated area in a tightly sealed container under an inert
atmosphere.[2][7][12] Some sources recommend storage in a freezer at under -20°C.[2][7]

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[12][13]

In case of skin contact: Wash off with soap and plenty of water.[13]

If inhaled: Move the person to fresh air.[12][13]

If swallowed: Rinse mouth with water. Do not induce vomiting.[13] In all cases of exposure,
seek immediate medical attention.[12][13]

Biological Activity and Signaling Pathways

Currently, there is limited information available in the public domain regarding specific signaling
pathways or detailed biological activities of 2,3-dibromopropene. Its use in mutagenicity
studies suggests an interaction with biological systems at a genetic level, but the precise
mechanisms have not been fully elucidated.[10] Further research is required to understand its
potential biological effects and mechanisms of action.

Conclusion

2,3-Dibromopropene is a valuable chemical intermediate with a range of applications in
organic synthesis. A thorough understanding of its chemical properties and safety precautions
is essential for its effective and safe use in a research and development setting. While general
synthesis routes are known, detailed experimental protocols and a comprehensive
understanding of its biological interactions remain areas for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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